Cas no 893788-29-9 (2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 893788-29-9
• MF: C₂₃H₂₄F₃N₃OS
• MW: 447.516374588013
• CID: 5439799
• Update Time: 2025-05-18

2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-spiro[1H-quinazoline-2,1'-cycloheptane]-4-ylsulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}-N-2-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C23H24F3N3OS/c24-23(25,26)17-10-4-6-12-19(17)27-20(30)15-31-21-16-9-3-5-11-18(16)28-22(29-21)13-7-1-2-8-14-22/h3-6,9-12,28H,1-2,7-8,13-15H2,(H,27,30)
• InChI Key： QZEMYFYFMORNAW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1C2=C(NC3(CCCCCC3)N=1)C=CC=C2

Additional information on 2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Overview of 2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 893788-29-9)

2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 893788-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of spirocyclic quinazoline derivatives, which are known for their diverse biological activities and utility in drug discovery. The presence of a trifluoromethylphenyl moiety further enhances its relevance in medicinal chemistry, as this group is often associated with improved pharmacokinetic properties.

The molecular structure of 2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}-N-2-(trifluoromethyl)phenylacetamide combines a spirocycloheptane ring system with a quinazoline core, creating a rigid and three-dimensional framework. This structural complexity makes it an attractive scaffold for designing novel therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases. The sulfanyl linker and acetamide group also contribute to its versatility in chemical modifications.

In recent years, the compound has been explored for its role in addressing drug-resistant infections and chronic inflammatory conditions, topics that are highly relevant in today's healthcare landscape. The trifluoromethyl group, in particular, is a hotspot in modern drug design due to its ability to enhance metabolic stability and binding affinity. These attributes align with the increasing focus on precision medicine and personalized therapeutics, making CAS No. 893788-29-9 a compound of interest for both academic and industrial researchers.

From a synthetic chemistry perspective, the preparation of 2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}-N-2-(trifluoromethyl)phenylacetamide involves multi-step organic transformations, including cyclization, sulfuration, and amide coupling reactions. These processes require careful optimization to achieve high yields and purity, which are critical for its application in drug development. The compound's solubility and stability profiles are also key considerations, especially for formulations intended for oral or parenteral administration.

The market for spirocyclic compounds and trifluoromethyl-containing molecules has seen steady growth, driven by their expanding applications in pharmaceuticals and agrochemicals. CAS No. 893788-29-9 is no exception, with several patent filings and research publications highlighting its potential. As the demand for innovative small-molecule drugs continues to rise, this compound is poised to play a significant role in the development of next-generation therapies.

In summary, 2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 893788-29-9) represents a promising candidate for further investigation in drug discovery and development. Its unique structural features, combined with the growing interest in targeted therapies and fluorinated compounds, make it a valuable subject for ongoing research. Whether you are a synthetic chemist, a medicinal researcher, or a pharmaceutical professional, understanding this compound's properties and applications can provide valuable insights into the future of bioactive molecules.